2-[(2-methylphenyl)amino]-3-(1-piperidinyl)naphthoquinone

• IUPAC Name: 2-(2-methylanilino)-3-piperidin-1-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C22H22N2O2/c1-15-9-3-6-12-18(15)23-19-20(24-13-7-2-8-14-24)22(26)17-11-5-4-10-16(17)21(19)25/h3-6,9-12,23H,2,7-8,13-14H2,1H3
• InChI Key: GISVONIZONNALA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C(=O)C3=CC=CC=C3C2=O)N4CCCCC4
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol

Description

2-[(2-methylphenyl)amino]-3-(1-piperidinyl)naphthoquinone, commonly known as Menadione, is a synthetic compound that belongs to the group of naphthoquinone derivatives. It is a vitamin K analog and has been used in various scientific research applications due to its unique biochemical and physiological properties.

Mechanism of Action

Menadione acts as a vitamin K analog and is involved in the synthesis of various proteins in the body, including blood clotting factors and bone matrix proteins. It is converted to Menadione epoxide in the liver, which is then converted to vitamin K epoxide. Vitamin K epoxide is then reduced to vitamin K, which is required for the activation of various proteins in the body.
Biochemical and Physiological Effects:
Menadione has been found to have various biochemical and physiological effects. It is involved in the synthesis of various proteins in the body, including blood clotting factors and bone matrix proteins. Menadione has been found to have anti-tumor and anti-inflammatory properties, making it a potential therapeutic agent in cancer treatment. However, Menadione has also been found to be toxic to cells at high concentrations, and its use in therapeutic applications requires further investigation.

Advantages and Limitations for Lab Experiments

Menadione has several advantages for use in lab experiments. It is readily available and can be synthesized using various methods. It is also relatively inexpensive compared to other vitamin K analogs. However, Menadione has limitations in lab experiments due to its toxicity at high concentrations. Its use in cell culture experiments requires careful consideration of the concentration and duration of exposure.

Future Directions

For the use of Menadione in scientific research include investigating its potential therapeutic applications and determining the optimal concentration and duration of exposure in cell culture experiments.

Scientific Research Applications

Menadione has been used in various scientific research applications due to its unique properties. It has been used as a model compound for studying the mechanism of action of vitamin K in the body. It has also been used in studies to investigate the role of vitamin K in blood clotting and bone metabolism. Menadione has been found to have anti-tumor and anti-inflammatory properties, making it a potential therapeutic agent in cancer treatment.